Cas no 2171425-72-0 (4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2171425-72-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6334757
• PubChem ID: 165963008
• Update Time: 2025-09-23

4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• EN300-1493651
• 2171425-72-0
• 4-ethyl-6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-3-18(13-14-25(30)31)15-16-28-26(32)24(4-2)29-27(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23-24H,3-4,13-17H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t18?,24-/m1/s1
• InChI Key： YFAGCYRYIXBCFR-VCUSLETLSA-N
• SMILES： O(C(N[C@H](CC)C(NCCC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

Research Brief on 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS: 2171425-72-0)

The compound 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS: 2171425-72-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the ethyl-substituted hexanoic acid moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutics.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of peptide-based inhibitors targeting proteases involved in inflammatory diseases. The study demonstrated that the Fmoc-protected amino acid derivative (2171425-72-0) could be efficiently incorporated into peptide chains, enhancing both yield and purity. This advancement is pivotal for the production of high-quality peptides used in drug discovery and development.

Another key area of research involves the compound's potential in targeted drug delivery systems. A study published in Bioconjugate Chemistry (2024) explored its use as a linker molecule for conjugating therapeutic agents to nanoparticles. The researchers found that the ethyl-substituted hexanoic acid moiety improved the stability of the drug-linker complex, thereby enhancing the efficacy of the delivery system. This finding opens new avenues for the development of precision medicine approaches, particularly in oncology and autoimmune diseases.

In addition to its synthetic utility, 2171425-72-0 has been investigated for its biochemical properties. A recent ACS Chemical Biology article (2024) reported that the compound exhibits moderate inhibitory activity against certain enzymes involved in lipid metabolism. While not a primary therapeutic agent, this property suggests its potential as a scaffold for designing enzyme inhibitors. Further structure-activity relationship (SAR) studies are underway to explore this avenue.

The safety and handling of 2171425-72-0 have also been addressed in recent literature. A 2023 review in Chemical Research in Toxicology summarized the compound's toxicological profile, noting its low acute toxicity but recommending proper protective measures due to its potential irritant properties. These findings are crucial for ensuring safe laboratory practices and regulatory compliance in pharmaceutical manufacturing.

Looking ahead, researchers anticipate that 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid will continue to play a vital role in peptide-based drug development. Its versatility as a building block, combined with its favorable physicochemical properties, positions it as a key component in the synthesis of next-generation biologics. Ongoing studies are expected to further elucidate its applications in areas such as immunotherapy and antimicrobial peptide design.